Cas no 65-06-5 (1-Testosterone)

• Product Name: 1-Testosterone
• CAS No: 65-06-5
• MF: C₁₉H₂₈O₂
• MW: 288.42
• CID: 33824
• PubChem ID: 236666
• Update Time: 2024-02-29

1-Testosterone Chemical and Physical Properties

Names and Identifiers

• 1-Testosterone
• (5S,8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 17beta-hydroxy-5alpha-androst-1-en-3-one
• 17b-Hydroxy-5a-androst-1-en-3-one
• 1-DEHYDROANDROSTANOLONE
• 5Alpha-Androst-1-En-3-One-17-Ol
• Androstendolone

• Inchi： 1S/C19H28O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h7,9,12,14-17,21H,3-6,8,10-11H2,1-2H3/t12-,14-,15-,16-,17-,18-,19-/m0/s1
• InChI Key： OKJCFMUGMSVJBG-ABEVXSGRSA-N
• SMILES： O[C@H]1CC[C@]2([H])[C@]1(C)CC[C@]1([H])[C@@]3(C)C=CC(C[C@]3([H])CC[C@]12[H])=O

Computed Properties

• Exact Mass: 288.20900
• Monoisotopic Mass: 288.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 4

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Melting Point: 157-159?C
• Boiling Point: 420.5±45.0 °C at 760 mmHg
• Flash Point: 179.5±21.3 °C
• Refractive Index: 1.549
• PSA: 37.30000
• LogP: 3.73510
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

1-Testosterone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives